Cas no 1705181-85-6 (4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine)

• Product Name: 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine
• CAS No: 1705181-85-6
• MF: C₂₃H₂₈FN₃O₃
• MW: 413.485129356384
• CID: 6116612
• PubChem ID: 90616863
• Update Time: 2025-06-26

4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine
• [4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-(2-methoxypyridin-3-yl)methanone
• (4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)(2-methoxypyridin-3-yl)methanone
• 1705181-85-6
• F6442-7055
• AKOS025090282

• Inchi： 1S/C23H28FN3O3/c1-29-22-19(5-4-12-25-22)23(28)27-13-8-17(9-14-27)26-15-10-18(11-16-26)30-21-7-3-2-6-20(21)24/h2-7,12,17-18H,8-11,13-16H2,1H3
• InChI Key： YCIYDVTYMQPVFP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(C2=CC=CN=C2OC)=O)CC1

Computed Properties

• Exact Mass: 413.21146993g/mol
• Monoisotopic Mass: 413.21146993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.9Ų

Additional information on 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine

Introduction to 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine (CAS No. 1705181-85-6) in Modern Pharmaceutical Research

4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine, identified by its CAS number 1705181-85-6, represents a sophisticated molecular entity that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its bipiperidine core and functionalized aromatic rings, exhibits a unique structural framework that positions it as a promising candidate for the development of novel therapeutic agents. The integration of fluorine and methoxy substituents into its structure not only enhances its metabolic stability but also modulates its binding interactions with biological targets, making it a subject of intense interest for medicinal chemists.

The bipiperidine moiety is a well-documented pharmacophore in drug design, known for its ability to impart favorable pharmacokinetic properties such as solubility and bioavailability. In particular, the 1,4'-bipiperidine scaffold has been extensively explored in the development of central nervous system (CNS) drugs due to its propensity to cross the blood-brain barrier. The presence of two piperidine rings in 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine not only strengthens its structural rigidity but also provides multiple sites for further derivatization, enabling the fine-tuning of its pharmacological profile.

The aromatic component of this compound, specifically the 2-fluorophenoxy group, introduces a fluorine atom into the molecular structure. Fluorine substitution is a common strategy in drug design due to its ability to influence both electronic and steric properties of the molecule. The fluorine atom in 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine can enhance binding affinity by participating in hydrophobic interactions and π-stacking with biological targets. Moreover, fluorinated aromatic compounds often exhibit improved metabolic stability and resistance to enzymatic degradation, which are critical factors for prolonged drug efficacy.

The 2-methoxypyridine-3-carbonyl moiety further enriches the structural complexity of 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine. Pyridine derivatives are widely recognized for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. The methoxy group in this context not only contributes to the overall electronic distribution of the molecule but also provides a site for further chemical modifications. This flexibility allows medicinal chemists to explore diverse structural analogs through strategic substitutions at this position.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine and its potential biological targets. These studies have highlighted the compound's ability to engage with proteins involved in neurodegenerative diseases, such as amyloid-beta precursor protein and tau protein. The bipiperidine scaffold's capacity to mimic natural amino acid residues suggests its potential utility in designing modulators that can interfere with pathological protein aggregation processes.

In addition to its applications in CNS drug development, 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine has shown promise in other therapeutic areas. Its structural features make it a viable candidate for inhibiting enzymes implicated in inflammatory responses and immune modulation. The fluorinated aromatic ring and piperidine moieties can interact with key residues in enzyme active sites, leading to potent inhibition of inflammatory pathways. This dual functionality positions the compound as a multitargeted drug candidate with broad therapeutic implications.

The synthesis of 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the 2-fluorophenoxy group, followed by condensation reactions to form the bipiperidine core. The introduction of the 2-methoxypyridine-3-carbonyl group typically involves carbonylation reactions under controlled conditions to ensure high regioselectivity and yield.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards before advancing into preclinical studies.

The preclinical evaluation of 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine has revealed several encouraging findings regarding its safety profile and pharmacological activity. In vitro studies have demonstrated its efficacy in modulating key biological pathways associated with neurological disorders and inflammation. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting potential for clinical translation.

The future direction of research involving 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine lies in optimizing its chemical structure for improved therapeutic efficacy and reduced side effects. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify novel analogs with enhanced properties. Additionally, exploring combination therapies involving this compound with other bioactive molecules may unlock new treatment paradigms for complex diseases.

In conclusion, 4-(2-fluorophenoxy)-1'-(2-methoxypyridine-3-carbonyl)-1,4'-bipiperidine (CAS No.1705181-85-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for developing novel therapeutics targeting neurological disorders and inflammatory conditions.